Cas no 122323-88-0 (methyl piperazine-2-carboxylate;dihydrochloride)

• Product Name: methyl piperazine-2-carboxylate;dihydrochloride
• CAS No: 122323-88-0
• MF: C₆H₁₄Cl₂N₂O₂
• MW: 217.093559741974
• MDL: MFCD01861815
• CID: 63593
• PubChem ID: 2760425
• Update Time: 2025-06-08

methyl piperazine-2-carboxylate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl piperazine-2-carboxylate dihydrochloride
• Methyl 2-Piperazinecarboxylate Dihydrochloride
• PIPERAZINE-2-CARBOXYLIC ACID METHYL ESTER DIHYDROCHLORIDE
• 2-Piperazinecarboxylicacid, methyl ester, dihydrochloride (9CI)
• methylester, monohydrochloride
• Piperazine-2-Carboxylic Acid Methyl Ester 2HCl
• Piperazine-2-carboxylic acid methyl ester DiHCl
• 3-aminopiperidine-3-carboxylic acid dihydrochloride
• 2-Piperazinecarboxylic acid, Methyl ester, dihydrochloride
• REF DUPL: Piperazine-2-carboxylic acid methyl ester dihydrochloride
• C6H14Cl2N2O2
• (R)-PIPERAZINE-2-CARBOXYLICACIDMETHYLESTERDIHYDROCHLORIDE
• PIPERAZINE-2-CARBOXYLIC ACID METHYL ESTER-2HCl
• PubChem24366
• KSC791E8T
• Piperazine-2-carboxylicacidmethylesterdihydrochloride
• K
• methyl piperazine-2-carboxylate;dihydrochloride
• SY097409
• FT-0659371
• FT-0649387
• Methyl 2-piperazine carboxylate dihydrochloride
• AKOS015845300
• SY020413
• DS-13302
• SCHEMBL1512332
• PB16053
• ZBYFDUSYNDLSND-UHFFFAOYSA-N
• methyl piperazine-2-carboxylate dihydrochloride;PIPERAZINE-2-CARBOXYLIC ACID METHYL ESTER 2HCL
• 2-Piperazinecarboxylic acid, methyl ester, hydrochloride (1:2)
• Methyl (R)-Piperazine-2-carboxylate Dihydrochloride
• 122323-88-0
• DTXSID30375152
• PB16226
• CS-0094441
• MFCD01861815
• piperazine-2-carboxylic acid methyl esterdihydrochloride
• MFCD08688618
• DB-049951
• DB-073379

• MDL： MFCD01861815
• Inchi： 1S/C6H12N2O2.2ClH/c1-10-6(9)5-4-7-2-3-8-5;;/h5,7-8H,2-4H2,1H3;2*1H
• InChI Key： ZBYFDUSYNDLSND-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C1CNCCN1)=O

Computed Properties

• Exact Mass: 216.04300
• Monoisotopic Mass: 216.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• Color/Form: No data avaiable
• Density: g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 50.36000
• LogP: 0.98240
• Vapor Pressure: No data available

methyl piperazine-2-carboxylate;dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on methyl piperazine-2-carboxylate;dihydrochloride

Methyl Piperazine-2-Carboxylate;Dihydrochloride: A Comprehensive Overview

Methyl piperazine-2-carboxylate;dihydrochloride (CAS no. 122323-88-0) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in drug development and therapeutic interventions. The methyl piperazine-2-carboxylate moiety, combined with the dihydrochloride salt form, contributes to its stability and bioavailability, making it a valuable candidate for further research and development.

The chemical structure of methyl piperazine-2-carboxylate;dihydrochloride consists of a piperazine ring substituted with a methyl group at the 1-position and a carboxylate group at the 2-position, followed by dihydrochloride salt formation. This configuration imparts specific pharmacological properties that make it suitable for various biological assays and drug discovery processes. The compound's solubility profile and interaction with biological targets have been extensively studied, providing insights into its potential therapeutic roles.

Recent advancements in the field of medicinal chemistry have highlighted the importance of methyl piperazine-2-carboxylate;dihydrochloride in the development of novel therapeutic agents. Researchers have been exploring its efficacy in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition. The compound's ability to interact with specific receptors and enzymes has led to its investigation as a potential treatment for neurological disorders, such as depression and anxiety.

In addition to its neurological applications, methyl piperazine-2-carboxylate;dihydrochloride has shown promise in the treatment of inflammatory conditions. Studies have demonstrated its anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. This has opened up new avenues for the development of anti-inflammatory drugs that leverage the unique chemical properties of this compound. The dihydrochloride salt form enhances its pharmacokinetic profile, ensuring better absorption and distribution within the body.

The synthesis of methyl piperazine-2-carboxylate;dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has facilitated rigorous quality control measures throughout the synthesis process.

One of the most compelling aspects of methyl piperazine-2-carboxylate;dihydrochloride is its potential as a scaffold for drug design. Its structural flexibility allows for modifications that can enhance binding affinity to target proteins and improve therapeutic efficacy. Researchers are exploring various derivatives of this compound to develop next-generation drugs with improved pharmacological profiles. These derivatives are being tested in preclinical studies to evaluate their safety and efficacy before moving into human clinical trials.

The pharmacokinetic behavior of methyl piperazine-2-carboxylate;dihydrochloride has been thoroughly investigated to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that the dihydrochloride salt form enhances oral bioavailability, making it a suitable candidate for oral administration. Additionally, its metabolic pathways have been characterized, providing insights into potential drug-drug interactions and side effects.

Computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between methyl piperazine-2-carboxylate;dihydrochloride and biological targets. These computational approaches have helped researchers predict binding affinities and optimize drug design strategies. By integrating experimental data with computational models, scientists can accelerate the drug discovery process and identify lead compounds with high therapeutic potential.

The future prospects of methyl piperazine-2-carboxylate;dihydrochloride in pharmaceutical research are promising. Ongoing studies are focused on expanding its therapeutic applications by investigating its effects on different disease models. Additionally, efforts are underway to develop novel formulations that enhance its delivery and efficacy. Collaborative research initiatives between academia and industry are expected to drive further advancements in this field.

In conclusion, methyl piperazine-2-carboxylate;dihydrochloride (CAS no. 122323-88-0) is a versatile compound with significant potential in pharmaceutical applications. Its unique chemical structure, combined with its favorable pharmacological properties, makes it a valuable asset in drug development. As research continues to uncover new therapeutic uses for this compound, it is poised to play a crucial role in addressing various health challenges in the coming years.